Cas no 247189-33-9 (4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl)

• Product Name: 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl
• CAS No: 247189-33-9
• MF: C₁₄H₁₃NO₃
• MW: 243.26
• CID: 5082593
• Update Time: 2026-03-01

4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl

• Inchi： 1S/C14H13NO3/c1-10-3-4-12(9-14(10)15(16)17)11-5-7-13(18-2)8-6-11/h3-9H,1-2H3
• InChI Key： LUJRXBPJCKLPLU-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C1=CC=C(C=C1)OC)[N+](=O)[O-]

Additional information on 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl

Comprehensive Overview of 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl (CAS No. 247189-33-9)

4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl (CAS No. 247189-33-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitro-substituted biphenyl derivative features a methoxy group at the 4'-position and a methyl group at the 4-position, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The compound’s unique molecular structure contributes to its electronic properties, which are critical for applications in organic electronics and photovoltaic materials. With the rise of green chemistry initiatives, scientists are investigating eco-friendly synthetic routes for 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl to reduce environmental impact. Recent studies highlight its role in catalysis and supramolecular chemistry, addressing trending topics like sustainable synthesis and energy storage solutions.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 247189-33-9. Its solubility in common organic solvents like DMSO and ethanol facilitates its use in laboratory settings. The compound’s thermal stability and crystallinity are also under scrutiny, as these properties influence its performance in high-temperature applications.

In the context of intellectual property, 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl has been cited in several patents related to advanced materials and biomedical devices. This aligns with the surge in searches for innovative chemical entities and patentable molecules. Additionally, its potential as a fluorescence probe or sensor material is being explored, tapping into the booming diagnostics market.

Safety and handling protocols for 247189-33-9 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under current regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its integrity. This pragmatic approach resonates with the increasing focus on lab safety and regulatory compliance in chemical research.

Market trends indicate a steady demand for nitro-aromatic compounds like 4'-Methoxy-4-methyl-3-nitro-1,1'-biphenyl, driven by their utility in agrochemicals and electronic materials. Suppliers often highlight high-purity grades (>98%) to cater to GMP-certified applications, reflecting the industry’s shift toward quality-driven synthesis. FAQs surrounding this compound frequently involve its scalability and cost-effective production, underscoring the need for process optimization strategies.

In summary, CAS No. 247189-33-9 represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its integration into cutting-edge research and alignment with sustainability goals position it as a valuable asset for future innovations. As interest grows in tailored chemical solutions, this compound is poised to play a pivotal role in addressing global challenges in healthcare and technology.